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Compound of Interest

Compound Name: Isopropyl hydrogen sulphate

Cat. No.: B037201

For Researchers, Scientists, and Drug Development Professionals
Introduction

Isopropyl hydrogen sulphate, also known as propan-2-yl hydrogen sulfate, is a reactive
organosulfate ester with the chemical formula CsHsO4S.[1][2][3] It serves as a versatile and
important intermediate in fine chemical and pharmaceutical synthesis.[1][2] Its primary role lies
in its function as a potent isopropylating agent, enabling the introduction of the isopropyl group
into various molecular architectures, a common structural motif in many active pharmaceutical
ingredients (APIs).[1] Furthermore, it functions as an acid catalyst in specific chemical
processes.[4][5] This document provides detailed application notes, reaction mechanisms, and
experimental protocols relevant to its use in a pharmaceutical research and development
setting.

Physicochemical Properties

A summary of the key physicochemical properties of isopropyl hydrogen sulphate is
presented below.
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Property Value Reference
Molecular Formula C3Hs04S [2]
Molecular Weight 140.16 g/mol [6]

CAS Number 6914-90-5 [7]
Appearance Colorless, odorless liquid [2]

Density 1.356 g/cm3 [2][3]

pKa -2.84 + 0.15 (Predicted) [2][3]

N Highly soluble in water and
Solubility ] [2]
polar organic solvents

Applications in Pharmaceutical Synthesis

Isopropyl hydrogen sulphate is a valuable reagent for several key transformations in
pharmaceutical synthesis.

Isopropylation via Nucleophilic Substitution

The most prominent application of isopropyl hydrogen sulphate is as an electrophilic
alkylating agent.[8] The sulfate moiety is an excellent leaving group, facilitating the transfer of
an isopropy! group to a variety of nucleophiles (e.g., amines, alcohols, phenols) through a
bimolecular nucleophilic substitution (Sn2) mechanism.[1][8] This reaction is fundamental for
synthesizing isopropyl ethers and N-isopropy! derivatives, which are precursors to or
components of complex bioactive molecules.[1]
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Caption: General workflow for isopropylation using isopropyl hydrogen sulphate.

Synthesis of Isourea Derivatives

Isopropyl hydrogen sulphate is instrumental in the synthesis of isourea derivatives. It acts as
both an activating agent and a leaving group, enabling the controlled formation of carbon-
nitrogen bonds essential for the isourea core structure.[8] This application is particularly
valuable in medicinal chemistry for creating molecules with potential therapeutic activities.

Acid Catalysis

In addition to its role as an alkylating agent, isopropyl hydrogen sulphate can serve as an
effective acid catalyst in processes like etherification and condensation reactions.[4][8] Its
acidic nature allows it to protonate substrates, thereby activating them for subsequent
nucleophilic attack.[8]

Application Reaction Type Reported Yield Reference
Synthesis of Isourea Nucleophilic Attack /

o _ 50-75% [8]
Derivatives C-N Bond Formation

Acid-Catalyzed

Etherification i Not specified [8]
Condensation
General Nucleophilic ]
) o Varies [1]8]
Isopropylation Substitution (Sn2)

Reaction Mechanisms
Nucleophilic Substitution (Sn2) Mechanism

The primary mechanism of action for isopropyl hydrogen sulphate as an alkylating agent is
the Sn2 reaction. The sulfate group (-OSOsH) is a highly effective leaving group due to its
ability to stabilize the negative charge through resonance. A nucleophile directly attacks the
electrophilic carbon atom of the isopropyl group, leading to the displacement of the hydrogen
sulphate group in a single, concerted step.[1][8]
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Sn2 Isopropylation Mechanism

Nu:= + (CHs)2CH-OSOsH

Nucleophilic Attack

eaving Group Departurg

Nu-CH(CHs)2 + HSOa~

Acid-Catalyzed Etherification

- H20
( ) + ( ] ¥ , CH+
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/
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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